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Compound of Interest

Compound Name: Sulfameter-13C6

Cat. No.: B15556894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the procurement and research

applications of Sulfameter-13C6, an isotopically labeled sulfonamide antibiotic. This document

is intended to serve as a core resource for professionals in drug development and related

scientific fields, offering detailed information on suppliers, experimental methodologies, and the

biochemical pathways associated with its mechanism of action.

Procurement of Sulfameter-13C6
For researchers seeking to acquire Sulfameter-13C6 for experimental use, several reputable

suppliers specialize in isotopically labeled compounds for research and development. The

following table summarizes key information for procuring this compound.
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Supplier Product Name
Catalog
Number

Molecular
Formula

Notes

MedChemExpres

s
Sulfameter-13C6 HY-B0213S1 C₅¹³C₆H₁₂N₄O₃S

Labeled

Sulfameter for

research on

urinary tract

infections and

lepriasis.[1]

Szabo-Scandic Sulfameter-13C6
MEXHY-

B0213S1-5
C₅¹³C₆H₁₂N₄O₃S

Distributor for

MedChemExpres

s.

LGC Standards
Sulfamerazine-

13C6
- ¹³C₆C₅H₁₂N₄O₂S

A closely related

13C-labeled

sulfonamide.

Custom

synthesis may be

required.

Custom

Synthesis
Varies Varies C₅¹³C₆H₁₂N₄O₃S

Several

companies offer

custom synthesis

of isotopically

labeled

compounds if a

standard product

is unavailable.

Mechanism of Action: Inhibition of Folate Synthesis
Sulfameter, like other sulfonamide antibiotics, exerts its antimicrobial effect by acting as a

competitive inhibitor of the enzyme dihydropteroate synthase (DHPS) in bacteria. This enzyme

is crucial for the synthesis of folic acid (folate), an essential nutrient for the production of

nucleotides and certain amino acids. By blocking this pathway, sulfonamides inhibit bacterial

growth and replication. Humans are unaffected by this mechanism as they obtain folate from

their diet and do not possess the DHPS enzyme.
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The following diagram illustrates the bacterial folate synthesis pathway and the point of

inhibition by sulfonamides.
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Bacterial Folate Synthesis Pathway and Sulfonamide Inhibition.

Experimental Protocols: Microbial Degradation
Study
The following is a representative experimental protocol adapted from a study on the microbial

degradation of a ¹³C-labeled sulfonamide (sulfamethoxazole) in a soil microcosm. This protocol

can be adapted for studies using Sulfameter-13C6 to investigate its environmental fate and

degradation by microbial communities.

Objective
To identify and quantify the microbial populations responsible for the degradation of

Sulfameter-13C6 in a specific environmental matrix (e.g., soil, sediment, activated sludge)

using stable isotope probing (SIP).

Materials
Test Substance: Sulfameter-13C6
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Environmental Matrix: Soil, sediment, or activated sludge collected from the site of interest.

Microcosms: Sterile glass containers with appropriate closures to allow for gas exchange

while maintaining sterility.

Reagents for DNA/RNA Extraction: Commercially available kits for soil or water samples.

Reagents for Protein Extraction: Appropriate buffers and reagents for protein extraction from

environmental samples.

Instrumentation:

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for

quantification of Sulfameter-13C6 and its metabolites.

Gas Chromatography-Isotope Ratio Mass Spectrometry (GC-IRMS) for analysis of ¹³CO₂.

Ultracentrifuge for isopycnic centrifugation of nucleic acids.

Next-Generation Sequencing (NGS) platform for microbial community analysis.

Experimental Workflow
The overall experimental workflow is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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